4-(2-Chlorophenyl)-3-methoxybenzoic acid

• IUPAC Name: 4-(2-chlorophenyl)-3-methoxybenzoic acid
• InChI: InChI=1S/C14H11ClO3/c1-18-13-8-9(14(16)17)6-7-11(13)10-4-2-3-5-12(10)15/h2-8H,1H3,(H,16,17)
• InChI Key: BYWOIWKCOKQPJP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=CC=CC=C2Cl
• Molecular Formula: C14H11ClO3
• DSSTOX Substance ID: DTXSID80689534
• Molecular Weight: 262.69 g/mol
• CAS No.: 1261995-91-8

Description

4-(2-Chlorophenyl)-3-methoxybenzoic acid is a benzoic acid derivative featuring a methoxy group at the 3-position and a 2-chlorophenyl substituent at the 4-position of the aromatic ring. The chlorine atom enhances electron-withdrawing effects, while the methoxy group contributes steric bulk and modulates electronic interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Chlorophenyl)-3-methoxybenzoic acid typically involves the reaction of 2-chlorobenzoyl chloride with 3-methoxybenzoic acid in the presence of a base such as pyridine. The reaction is carried out under reflux conditions, and the product is purified through recrystallization.

Industrial Production Methods

In an industrial setting, the production of 4-(2-Chlorophenyl)-3-methoxybenzoic acid can be scaled up using similar reaction conditions. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the process. The purification steps may involve advanced techniques such as chromatography and crystallization to ensure high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-(2-Chlorophenyl)-3-methoxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a carboxylic acid.

Reduction: The chlorophenyl group can be reduced to a phenyl group.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be employed.

Major Products Formed

Oxidation: Formation of 4-(2-Chlorophenyl)-3-carboxybenzoic acid.

Reduction: Formation of 4-(2-Phenyl)-3-methoxybenzoic acid.

Substitution: Formation of 4-(2-Methoxyphenyl)-3-methoxybenzoic acid.

Scientific Research Applications

4-(2-Chlorophenyl)-3-methoxybenzoic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an inhibitor of certain enzymes and receptors.

Medicine: Explored for its anti-inflammatory and analgesic properties.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-(2-Chlorophenyl)-3-methoxybenzoic acid involves its interaction with specific molecular targets. It can inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. The compound may also interact with cellular receptors, modulating signal transduction pathways and exerting its biological effects.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties
4-(2-Chlorophenyl)-3-methoxybenzoic acid	C₁₄H₁₁ClO₃	262.69	3-methoxy, 4-(2-chlorophenyl)	Enhanced lipophilicity due to chlorine; potential for π-π stacking interactions
4-[(4-Fluorophenyl)methoxy]-3-methoxybenzoic acid (CAS 113457-32-2)	C₁₅H₁₃FO₄	280.26	3-methoxy, 4-(4-fluorobenzyloxy)	Fluorine increases lipophilicity and metabolic stability; used in drug discovery
3-chloro-4-[(2-chlorophenyl)methoxy]-5-methoxybenzoic acid	C₁₅H₁₂Cl₂O₄	327.16	3-chloro, 5-methoxy, 4-(2-chlorobenzyloxy)	Dual chlorine atoms enhance electron-withdrawing effects; higher molecular weight
4-((2-Fluorobenzyl)oxy)-3-methoxybenzoic acid	C₁₅H₁₃FO₄	280.26	3-methoxy, 4-(2-fluorobenzyloxy)	Steric hindrance from ortho-fluorine may reduce reactivity
4-(2-Aminoethoxy)-3-methoxybenzoic acid hydrochloride	C₁₀H₁₄ClNO₄	247.68	3-methoxy, 4-(2-aminoethoxy)	Hydrochloride salt improves aqueous solubility; amino group enables conjugation